Cas no 896374-45-1 (N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide)

• Product Name: N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide
• CAS No: 896374-45-1
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 5362916
• Update Time: 2025-10-29

N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1H-quinazolin-3-yl)butanamide
• N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)butanamide
• N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)butanamide
• N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide

• Inchi： 1S/C22H25N3O5/c1-3-29-15-11-12-19(30-4-2)18(14-15)23-20(26)10-7-13-25-21(27)16-8-5-6-9-17(16)24-22(25)28/h5-6,8-9,11-12,14H,3-4,7,10,13H2,1-2H3,(H,23,26)(H,24,28)
• InChI Key： UOSWKIVDXDPKIL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1CCCC(NC1C=C(C=CC=1OCC)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 614
• XLogP3: 2.5
• Topological Polar Surface Area: 97

Additional information on N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide

Comprehensive Overview of N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide (CAS No. 896374-45-1)

N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide (CAS 896374-45-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of tetrahydroquinazolinone derivatives, which are known for their diverse biological activities. Its molecular structure combines a diethoxyphenyl moiety with a tetrahydroquinazolinone core, linked via a butanamide bridge, making it a subject of interest for drug discovery and medicinal chemistry.

Recent studies highlight the growing demand for quinazolinone-based compounds in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by the 2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl group, which is often associated with anti-inflammatory and anticancer properties. The diethoxyphenyl segment further enhances the compound's lipophilicity, potentially improving its bioavailability—a critical factor in drug development. This dual functionality positions CAS 896374-45-1 as a promising candidate for further investigation in therapeutic applications.

From a synthetic chemistry perspective, the preparation of N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide involves multi-step organic reactions, including amide coupling and cyclization strategies. Optimizing its yield and purity remains a focus for industrial and academic labs, especially given the rising interest in heterocyclic scaffolds for drug design. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards for research use.

The compound's relevance extends to current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity for biological targets. Questions like "How does CAS 896374-45-1 interact with kinase enzymes?" or "What are the pharmacokinetic properties of tetrahydroquinazolinone derivatives?" frequently appear in scientific literature and search engine queries. These inquiries reflect the compound's potential in addressing unmet medical needs, such as resistant cancers or chronic inflammatory conditions.

In addition to its biomedical applications, N-(2,5-diethoxyphenyl)-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide is also studied for its physicochemical properties. Its solubility, stability under varying pH conditions, and thermal behavior are critical for formulation development. Such data are invaluable for patent filings and regulatory submissions, further driving commercial interest in this compound.

As the scientific community continues to explore quinazolinone chemistry, CAS 896374-45-1 exemplifies the intersection of innovation and practicality. Its structural complexity and functional versatility make it a standout example of modern small-molecule research, aligning with global efforts to develop safer and more effective therapeutics. Future studies may uncover novel applications, solidifying its role in advancing human health.